Cas no 1261487-11-9 (3-Fluoro-4-(3-trifluoromethoxyphenyl)phenol)

• Product Name: 3-Fluoro-4-(3-trifluoromethoxyphenyl)phenol
• CAS No: 1261487-11-9
• MF: C₁₃H₈F₄O₂
• MW: 272.195037841797
• MDL: MFCD18314015
• CID: 2761225
• PubChem ID: 53219692
• Update Time: 2025-06-29

3-Fluoro-4-(3-trifluoromethoxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-FLUORO-4-(3-TRIFLUOROMETHOXYPHENYL)PHENOL
• 3-Fluoro-4-(3-trifluoromethoxyphenyl)phenol, 95%
• 2-Fluoro-3'-(trifluoromethoxy)[1,1'-biphenyl]-4-ol
• MFCD18314015
• 1261487-11-9
• DTXSID50684516
• AKOS017558286
• 3-Fluoro-4-(3-trifluoromethoxyphenyl)phenol

• MDL： MFCD18314015
• Inchi： 1S/C13H8F4O2/c14-12-7-9(18)4-5-11(12)8-2-1-3-10(6-8)19-13(15,16)17/h1-7,18H
• InChI Key： CWGLZEJNOUXZDJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC=C(C=1)OC(F)(F)F)O

Computed Properties

• Exact Mass: 272.04604214Da
• Monoisotopic Mass: 272.04604214Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-Fluoro-4-(3-trifluoromethoxyphenyl)phenol

Introduction to 3-Fluoro-4-(3-trifluoromethoxyphenyl)phenol (CAS No: 1261487-11-9)

3-Fluoro-4-(3-trifluoromethoxyphenyl)phenol, identified by its Chemical Abstracts Service (CAS) number 1261487-11-9, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are known to modulate the pharmacokinetic and pharmacodynamic properties of drugs, thereby enhancing their efficacy and selectivity.

The structural framework of 3-Fluoro-4-(3-trifluoromethoxyphenyl)phenol consists of a central benzene ring substituted with a fluoro group at the 3-position and a 3-trifluoromethoxyphenyl group at the 4-position. This specific arrangement of substituents imparts unique electronic and steric properties to the molecule, making it a promising candidate for further investigation in drug discovery and development. The introduction of fluorine atoms into aromatic rings is a well-established strategy in medicinal chemistry, as these elements can influence molecular interactions with biological targets, including enzymes and receptors.

In recent years, there has been a surge in research focused on the development of novel fluorinated compounds for therapeutic applications. The interest in such molecules stems from their ability to improve metabolic stability, enhance binding affinity, and reduce systemic toxicity. 3-Fluoro-4-(3-trifluoromethoxyphenyl)phenol is no exception and has been studied for its potential role in various pharmacological contexts. For instance, its structural features suggest that it may interact with biological targets in ways that could be beneficial for treating inflammatory diseases, neurological disorders, and other conditions where precise molecular targeting is crucial.

The synthesis of 3-Fluoro-4-(3-trifluoromethoxyphenyl)phenol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms often necessitates specialized synthetic techniques, such as metal-catalyzed cross-coupling reactions or halogen exchange processes. These methods are critical for achieving the desired regioselectivity and stereochemistry. Recent advancements in synthetic methodologies have made it possible to construct complex fluorinated molecules more efficiently, thereby accelerating the drug discovery process.

One of the most compelling aspects of 3-Fluoro-4-(3-trifluoromethoxyphenyl)phenol is its potential as a building block for more complex drug candidates. By modifying its structure or incorporating it into larger molecular frameworks, researchers can explore new therapeutic avenues. For example, derivatives of this compound have been investigated for their anti-inflammatory properties, with some showing promise in preclinical studies. These findings highlight the importance of fluorinated aromatic compounds in developing next-generation therapeutics.

The pharmacological activity of 3-Fluoro-4-(3-trifluoromethoxyphenyl)phenol is influenced by its interaction with biological targets. The fluoro group at the 3-position can enhance binding affinity by participating in hydrophobic interactions or by influencing the electronic distribution around the molecule. Similarly, the 3-trifluoromethoxyphenyl group can contribute to receptor recognition by introducing specific steric and electronic features. Understanding these interactions is crucial for designing molecules that exhibit optimal pharmacological profiles.

In addition to its potential therapeutic applications, 3-Fluoro-4-(3-trifluoromethoxyphenyl)phenol has also been explored for its role in chemical biology research. Fluorinated compounds are valuable tools for studying enzyme mechanisms and protein-ligand interactions due to their unique spectroscopic properties and metabolic stability. By using this compound as a probe, researchers can gain insights into biological processes that may lead to new therapeutic strategies.

The future direction of research on 3-Fluoro-4-(3-trifluoromethoxyphenyl)phenol and related compounds is likely to focus on expanding their applications in drug development. Advances in computational chemistry and high-throughput screening technologies will enable more rapid identification of promising candidates for further optimization. Furthermore, interdisciplinary approaches combining organic synthesis, medicinal chemistry, and bioinformatics will be essential for unlocking the full potential of these molecules.

In conclusion, 3-Fluoro-4-(3-trifluoromethoxyphenyl)phenol (CAS No: 1261487-11-9) represents an exciting area of investigation in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new insights into the properties and applications of fluorinated compounds, molecules like this one are poised to play a significant role in shaping the future of medicine.